Cas no 1361739-62-9 (3-Methoxy-5-(2,3,6-trichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 3-Methoxy-5-(2,3,6-trichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361739-62-9
• MF: C₁₄H₉Cl₃N₂O
• MW: 327.593060255051
• CID: 4913014
• Update Time: 2025-05-23

3-Methoxy-5-(2,3,6-trichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-(2,3,6-trichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C14H9Cl3N2O/c1-20-12-7-19-6-9(8(12)4-5-18)13-10(15)2-3-11(16)14(13)17/h2-3,6-7H,4H2,1H3
• InChI Key： LIEMTBVXPQNXQK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=NC=C(C=1CC#N)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 4
• Topological Polar Surface Area: 45.9

Additional information on 3-Methoxy-5-(2,3,6-trichlorophenyl)pyridine-4-acetonitrile

Introduction to 3-Methoxy-5-(2,3,6-trichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361739-62-9) and Its Applications in Modern Chemical Research

3-Methoxy-5-(2,3,6-trichlorophenyl)pyridine-4-acetonitrile, identified by its CAS number 1361739-62-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine class of heterocyclic aromatic molecules, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of functional groups such as a methoxy group at the 3-position and an acetonitrile moiety at the 4-position, combined with a 2,3,6-trichlorophenyl substituent at the 5-position, endows this molecule with unique chemical properties that make it valuable for various applications.

The structural composition of 3-Methoxy-5-(2,3,6-trichlorophenyl)pyridine-4-acetonitrile is highly relevant to contemporary research efforts aimed at developing novel therapeutic agents. The trichlorophenyl group introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. This feature is particularly useful in medicinal chemistry, where precise control over electronic properties is essential for designing molecules with high selectivity and efficacy. The methoxy group contributes to hydrophobicity while also serving as a potential site for further derivatization, enabling chemists to tailor the compound’s properties for specific biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Studies have demonstrated that pyridine-based compounds often exhibit promising activities against a range of diseases, including cancer, inflammation, and neurological disorders. The specific arrangement of substituents in 3-Methoxy-5-(2,3,6-trichlorophenyl)pyridine-4-acetonitrile makes it an intriguing candidate for further investigation. Researchers have been particularly keen on understanding how the interplay between the chloro substituents and the acetonitrile group influences its interaction with biological receptors.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling the creation of libraries of derivatives with tailored properties. This flexibility is crucial for high-throughput screening programs aimed at identifying lead compounds for drug development. Moreover, the nitrile group at the 4-position can serve as a handle for further chemical transformations, such as hydrolysis or reduction, which can be exploited to modify the molecule’s pharmacokinetic profile.

The role of computational chemistry in studying 3-Methoxy-5-(2,3,6-trichlorophenyl)pyridine-4-acetonitrile cannot be overstated. Advanced modeling techniques have allowed researchers to predict the compound’s behavior in various biological environments with remarkable accuracy. These studies have provided insights into how different conformations of the molecule might interact with target proteins or enzymes. For instance, molecular dynamics simulations have revealed that the electron-deficient nature of the trichlorophenyl group can enhance binding affinity by stabilizing specific interactions within biological macromolecules.

Recent experimental studies have also highlighted the potential of 3-Methoxy-5-(2,3,6-trichlorophenyl)pyridine-4-acetonitrile as a scaffold for developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer. By leveraging structural information from known kinase inhibitors, researchers have been able to design analogs of this compound that exhibit potent inhibitory activity against specific kinases. Preliminary results suggest that certain derivatives may block aberrant signaling pathways associated with tumor growth and progression.

The synthesis of 3-Methoxy-5-(2,3,6-trichlorophenyl)pyridine-4-acetonitrile presents its own set of challenges due to its complex structure. However， modern synthetic methodologies have made significant strides in improving both efficiency and yield. Techniques such as palladium-catalyzed cross-coupling reactions have enabled chemists to construct intricate pyridine frameworks with greater ease than ever before. These advancements have not only accelerated the discovery process but also opened up new possibilities for exploring novel chemical space.

In conclusion,3-Methoxy-5-(2,3,6-trichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361739-62-9) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features offer opportunities for developing innovative therapeutic agents targeting various diseases. As computational and synthetic methodologies continue to evolve，the potential applications of this compound are likely to expand even further，making it an important focus for future scientific endeavors.